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validating C.l. Disperse Red 19 purity HPLC MS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.l. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Chemical Profile & Available Data

The table below summarizes the key identifying information and available data for C.I. Disperse Red 19

(also known as Disperse Red 19). This can serve as a basis for your guide.

Property Description

CAS Number 2734-52-3 [1] [2]

Molecular Formula C16H18N404 [1] [2]

Molecular Weight 330.34 g/mol [1] [2]

Physical Form Dark purple to dark red-brown crystalline powder [2]
Melting Point >300 °C [2]

Water Solubility 234.5 pg/L at 25 °C [2]

UV-Vis Amax 495 nm [2]

Reported HPLC Column Newcrom R1 (Reverse Phase) [1]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-interest
https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://sielc.com/c-i-disperse-red-19
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://sielc.com/c-i-disperse-red-19
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://sielc.com/c-i-disperse-red-19
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm?N=United%20States
https://sielc.com/c-i-disperse-red-19
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

A Framework for HPLC-MS Method Validation

Although specific protocols for C.I. Disperse Red 19 are not available in the search results, you can develop
a robust validation study based on established guidelines. The following workflow and parameters are

critical for a credible comparison guide.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(HPLC-MS Method DevelopmenD

Selectivity/Specificity
(Confirm analyte identity and
separation from impurities)

Linearity & Range
(Establish calibration curve
over expected concentration range)

:

Accuracy
(Compare measured value
to true value via spike/recovery)

'

Precision
(Repeatability and intermediate precision
under same conditions)

y
Sensitivity
(Determine LOD and LOQ)

:

Robustness
(Test method resilience to
small, deliberate parameter changes)

Click to download full resolution via product page

The table below outlines the core parameters you need to validate, drawing from general HPLC-MS

validation principles [3] [4] [5].
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Validation . .
Objective Key Experimental Approach
Parameter
Selectivity / Confirm method can distinguish Verify resolution of analyte peak; use Mass

Specificity [5]

Linearity &

Range [5]

Accuracy [5]

Precision [5]

Sensitivity
(LODILOQ) [4] [5]

Robustness [5]

analyte from impurities.

Establish response is proportional
to analyte concentration.

Determine closeness to true value.

Evaluate method repeatability.

Determine lowest
detectable/quantifiable amount.

Assess method resilience to small
parameter changes.

Spectrometry for identity confirmation [6].

Prepare and analyze standard solutions at
5+ concentrations; calculate R2 from
calibration curve [3].

Spike known amounts into a blank matrix,
analyze recovery (e.g., 80-120%).

Analyze multiple replicates (n=6) of a single
sample; calculate %RSD [3].

LOD = 3.30/S, LOQ = 100/S (o: standard
error of regression, S: slope of calibration
curve) [4].

Deliberately vary parameters like mobile
phase pH (x0.2), temperature (£2°C), flow
rate (£10%).

Guidance for Experimental Design and Data

Presentation

To build a comprehensive and objective guide, consider the following actions:

e Source Experimental Materials: Acquire C.l. Disperse Red 19 and its alternatives from commercial
suppliers [2]. For credibility, consider third-party verification of purity and identity using HPLC and
Mass Spectrometry [6].

e Design a Comparative Study: Develop a protocol to analyze all dye alternatives under identical,
validated HPLC-MS conditions. The general method for Dovitinib [3] provides a good template for a

small molecule, using a C18 column and a mobile phase of ammonium formate and acetonitrile.

¢ Present Data Effectively:
o Structured Tables: Create tables comparing key performance metrics like retention time, peak

area, resolution, LOD, LOQ, and intra/inter-day precision (%RSD) for each dye.
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o Visual Diagrams: Use chromatograms overlaid to compare separation efficiency and peak
shape [6]. A diagram comparing the chemical structures of the dyes can also help explain
performance differences.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [validating C.I. Disperse Red 19 purity HPLC MS]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1893905#validating-c-i-

disperse-red-19-purity-hplc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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